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Compound of Interest

Compound Name: Sodium Tartrate
CAS No.: 868-18-8
Cat. No.: B105223

Get Quote

Sodium Tartrate Stability Solutions Hub
Executive Summary: The 15.66% Standard

Disodium Tartrate Dihydrate is the "Gold Standard" for Karl Fischer (KF) titration because it
possesses a stoichiometric water content of exactly 15.66% that is remarkably stable under
normal laboratory conditions.[1] However, its stability is not infinite.[2] It is a hydrate, meaning
its water is part of the crystal lattice.

The Core Rule: You are not managing "moisture” in the sense of surface dampness; you are
preserving a crystal structure.

e Too Dry (<20% RH): The crystal lattice collapses, releasing water (Efflorescence). Result:
Your standard actually contains less than 15.66% water, leading to over-titration of samples.

e Too Wet (>80% RH): The salt absorbs excess surface moisture (Deliquescence/Adsorption).
Result: Your standard contains more than 15.66% water, leading to under-titration.

Module 1: Storage & Handling (Preventative
Protocols)
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FAQ 1: Should | store my Sodium Tartrate standard in a
desiccator?

Verdict:NO. (With caveats). The Mechanism: Unlike silica gel or molecular sieves, Sodium
Tartrate Dihydrate holds water chemically. Storing it in a desiccator with a strong drying agent
(like Phosphorus Pentoxide or fresh Molecular Sieves) creates an environment with near 0%
RH. This extreme gradient can strip the chemically bound water from the tartrate crystal,
lowering its water content below 15.66%. Correct Protocol:

o Primary Storage: Keep the manufacturer’s bottle tightly capped. The small air volume inside
a capped bottle equilibrates quickly and protects the crystal.

o Ambient Control: Store in a cabinet at 18°C — 25°C with a relative humidity (RH) between
30% — 60%.

e The "Working" Aliquot: Do not leave the main bottle open. Pour a small amount into a
secondary vessel for daily use to minimize headspace exchange in the master lot.

FAQ 2: How do | know if my standard has been
compromised?

Visual Check:
» Efflorescence (Dried out): The crystals turn opaque, powdery, or "chalky" white on the edges.

o Deliquescence (Wet): The crystals clump together or stick to the spatula (caking). Validation
Experiment: If you suspect stability drift, perform a Water Recovery Check using a certified
liquid water standard (e.g., 10.0 mg/g) as the "sample" and your Sodium Tartrate as the
“titrant standardizer.” If the recovery of the liquid standard is outside 97-103%, your Tartrate
standard is likely compromised.

Module 2: Karl Fischer Troubleshooting (The
Application)

FAQ 3: Why do | see high drift after adding Sodium
Tartrate?
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Root Cause:Incomplete Solubility. Sodium Tartrate Dihydrate has poor solubility in pure
methanol (approx. 0.15g per 40mL). If the crystals do not dissolve fully, they slowly release
water over time, appearing as "drift" rather than a distinct endpoint. The Fix:

Fine Powder: Ensure the standard is a fine powder, not large chunks.

Solvent Capacity: Do not exceed 0.15g of standard per 40mL of methanol.

Extraction Time: Increase the extraction time (stirring delay) on your titrator to 180-300
seconds before starting the titration analysis.

Solvent Modification: Use a KF solvent specially formulated for solids (often containing
formamide) to improve solubility.

FAQ 4: My titer determination is consistently low.

Root Cause:Surface Moisture (Adsorbed Water). If the lab humidity is high (>70%), the
standard may have adsorbed extra water on the surface of the crystals. The Fix:

o Store the bottle in a more controlled environment.
e Do notdry itin an oven! Heating >150°C removes the crystal water.

o Immediate Action: Discard the top layer of the bottle; the crystals underneath are likely still
stoichiometric.

Module 3: Visualization & Decision Logic
Diagram 1: The Stability Window

This diagram illustrates the "Safe Zone" where the dihydrate structure remains intact.
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Caption: The physicochemical stability of Disodium Tartrate Dihydrate relies on maintaining an
RH equilibrium that prevents both lattice collapse (efflorescence) and surface adsorption.

Diagram 2: KF Standardization Troubleshooting Tree

Follow this logic flow when your standardization fails.
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Caption: Diagnostic workflow for resolving common standardization errors using Sodium
Tartrate.

Module 4: Data Summary & Specifications
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Parameter Specification Impact on Experiment
Chemical Name Disodium Tartrate Dihydrate Primary Standard
Formula Stoichiometry base

The reference value for

Water Content 15.66% (Theoretical) )
calculation
Solubility (MeOH) ~0.15g / 40mL Critical: Excess causes drift
Optimal Storage 18-25°C, 30-60% RH Preserves crystal lattice
] Temperature required to
Drying Temp 150°C
release bound water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. merckmillipore.com [merckmillipore.com]
e 2. international-pharma.com [international-pharma.com]

 To cite this document: BenchChem. [controlling humidity for sodium tartrate stability].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105223/docs#controlling-humidity-for-sodium-
tartrate-stability]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b105223/docs?utm_src=pdf-body#controlling-humidity-for-sodium-tartrate-stability
https://www.mt.com/
https://www.benchchem.com/product/b105223?utm_src=pdf-custom-synthesis#bc-rfq
https://www.merckmillipore.com/INTL/en/products/reagents-chemicals-labware/inorganic-reagents/instrumental-inorganic-analysis/aquastar-karl-fischer-reagents/standards-karl-fischer-titration/sodium-tartrate-dihydrate/b5Wb.qB.ezkAAAE_YBN3.Lxj,nav
https://international-pharma.com/wp-content/uploads/2025/12/Pages-64-67.pdf
https://www.benchchem.com/product/b105223/docs#controlling-humidity-for-sodium-tartrate-stability
https://www.benchchem.com/product/b105223/docs#controlling-humidity-for-sodium-tartrate-stability
https://www.benchchem.com/product/b105223/docs#controlling-humidity-for-sodium-tartrate-stability
https://www.benchchem.com/product/b105223/docs#controlling-humidity-for-sodium-tartrate-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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